Cas no 1361868-40-7 (2',6'-Dichloro-5-fluoro-biphenyl-2-carboxylic acid amide)

• Product Name: 2',6'-Dichloro-5-fluoro-biphenyl-2-carboxylic acid amide
• CAS No: 1361868-40-7
• MF: C₁₃H₈Cl₂FNO
• MW: 284.113124847412
• CID: 4994044
• Update Time: 2025-05-23

2',6'-Dichloro-5-fluoro-biphenyl-2-carboxylic acid amide Chemical and Physical Properties

Names and Identifiers

• 2',6'-Dichloro-5-fluoro-biphenyl-2-carboxylic acid amide

• Inchi： 1S/C13H8Cl2FNO/c14-10-2-1-3-11(15)12(10)9-6-7(16)4-5-8(9)13(17)18/h1-6H,(H2,17,18)
• InChI Key： HXATZCHGHGZCDJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1C=C(C=CC=1C(N)=O)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 305
• XLogP3: 3.3
• Topological Polar Surface Area: 43.1

Additional information on 2',6'-Dichloro-5-fluoro-biphenyl-2-carboxylic acid amide

2',6'-Dichloro-5-fluoro-biphenyl-2-carboxylic acid amide (CAS No. 1361868-40-7)

The compound 2',6'-Dichloro-5-fluoro-biphenyl-2-carboxylic acid amide (CAS No. 1361868-40-7) is a highly specialized organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structural features, which include a biphenyl core substituted with chlorine and fluorine atoms, as well as a carboxylic acid amide group. The combination of these functional groups imparts distinctive chemical and physical properties to the molecule, making it a valuable compound in research and development.

Recent studies have highlighted the potential of 2',6'-Dichloro-5-fluoro-biphenyl-2-carboxylic acid amide in the development of novel agrochemicals. Researchers have found that this compound exhibits remarkable activity against various plant pathogens, making it a promising candidate for the formulation of fungicides and bactericides. The presence of chlorine and fluorine atoms in the molecule enhances its stability and bioavailability, which are critical factors for agricultural applications.

In the pharmaceutical industry, 2',6'-Dichloro-5-fluoro-biphenyl-2-carboxylic acid amide has been explored for its potential as a lead compound in drug discovery. Its structural versatility allows for further modification to target specific biological pathways. For instance, studies have shown that this compound can inhibit certain enzymes associated with neurodegenerative diseases, such as Alzheimer's disease. The carboxylic acid amide group plays a crucial role in modulating the compound's pharmacokinetic properties, ensuring optimal absorption and distribution within the body.

The synthesis of 2',6'-Dichloro-5-fluoro-biphenyl-2-carboxylic acid amide involves a multi-step process that combines aromatic substitution reactions with amide formation techniques. The use of advanced catalytic systems has enabled chemists to achieve high yields and purity levels during the synthesis process. This has been particularly important for scaling up production to meet the growing demand for this compound in both research and commercial settings.

From a materials science perspective, 2',6'-Dichloro-5-fluoro-biphenyl-2-carboxylic acid amide has shown promise as a building block for advanced polymers and organic semiconductors. Its electronic properties make it suitable for applications in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). Researchers have demonstrated that incorporating this compound into polymer matrices can significantly improve their electrical conductivity and mechanical stability.

Moreover, the environmental impact of 2',6'-Dichloro-5-fluoro-biphenyl-2-carboxylic acid amide has been a subject of recent investigations. Studies have shown that this compound exhibits low toxicity to non-target organisms, which is a critical factor for its safe use in agrochemicals and pharmaceuticals. Its biodegradation pathways have also been characterized, providing insights into its environmental fate and helping to design more sustainable production processes.

In conclusion, 2',6'-Dichloro-5-fluoro-biphenyl-2-carboxylic acid amide (CAS No. 1361868-40-7) is a versatile compound with wide-ranging applications across multiple industries. Its unique chemical structure, combined with its favorable biological and physical properties, positions it as an important tool in modern chemistry and materials science. As research continues to uncover new potential uses for this compound, its role in advancing technology and improving human health is expected to grow significantly.